
Valethamate bromide WHO essential medicines
criteria

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Valethamate Bromide

CAS No.: 90-22-2

Cat. No.: S597133

Get Quote

Drug Profile and Proposed Mechanism

The table below summarizes the core information for valethamate bromide.

Attribute Description

Generic Name Valethamate Bromide [1]

Therapeutic
Role

Anticholinergic & antispasmodic agent; investigated for labor augmentation by

facilitating cervical dilation [2] [3]

Mechanism of
Action

Competitive antagonist of muscarinic acetylcholine receptors. This anticholinergic

action inhibits acetylcholine, leading to relaxation of smooth muscle in organs like the
cervix, gastrointestinal tract, and urinary bladder [3].

The following diagram illustrates its proposed mechanism of action for accelerating labor:
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Valethamate Bromide

Blocks Muscarinic Receptors
(Anticholinergic Effect)

Reduces intensity & frequency
of uterine contractions Relaxes cervical smooth muscle

Facilitates Cervical Dilation
(Potentially Shortens Labor)

Click to download full resolution via product page

Efficacy and Safety Data from Clinical Studies

Evidence for valethamate bromide's use in labor augmentation is limited and conflicting. The table below

summarizes key findings from available clinical trials.

Study Reference /
Comparison

Reported Efficacy Findings Reported Safety Findings

Sharma et al. (2001)
[4]

Drotaverine superior; significant

reduction in active labor phase duration.
Valethamate effect similar to control.

Valethamate group had more

adverse effects.

Madhu et al. (2009) [2] Valethamate less efficacious than
Drotaverine.

Valethamate associated with
more side effects.

Kuruvila et al. (1992)
& Yilmaz et al. (2009)
[2]

No significant effect on labor duration. Adverse events of moderate
intensity recorded.
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Study Reference /
Comparison

Reported Efficacy Findings Reported Safety Findings

Conflicting Evidence
[5]

Some trials report efficacy in facilitating

cervical dilation.

Maternal tachycardia noted;

argued to be manageable with
benefits outweighing risks.

Experimental Methodologies in Clinical Trials

To help you evaluate the quality of the existing evidence, here is a summary of the methodologies used in

these clinical trials:

Study Design: The primary evidence comes from randomized controlled trials (RCTs) comparing

valethamate bromide against other treatments (like drotaverine hydrochloride) or a control group
receiving no intervention [4].

Population: Studies typically involved healthy primigravidas (first-time mothers) with a term
pregnancy (37-42 weeks), singleton fetus in vertex presentation, and in established labor with cervical

dilation of 3-4 cm and adequate uterine contractions [4].
Intervention & Control: The experimental group received intramuscular injections of valethamate
bromide (e.g., 8 mg), while control groups received a placebo, no drug, or an active comparator
(e.g., drotaverine) [4].

Primary Outcome Measures: The most common efficacy endpoint was the duration of the active
first stage of labor, measured from the point of drug administration until full cervical dilation (10 cm)

[4]. Safety was assessed by monitoring and recording maternal and fetal adverse events.

The workflow of a typical clinical trial in this context is shown below:
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Patient Population:
Primigravidas in Active Labor

Randomization

Group 1:
Valethamate Bromide (IM)

Group 2:
Control / Active Comparator

Outcome Measurement:
Labor Duration, Cervical Dilation Rate, Adverse Events

Data Analysis

Click to download full resolution via product page

Comparative Pharmacological Profile

Valethamate bromide belongs to a class of spasmolytic drugs. The table below compares it with other

agents used for similar obstetric purposes.

Drug Mechanism of Action Primary Obstetric Use

Valethamate
Bromide

Anticholinergic; muscarinic receptor
antagonist [3].

Cervical dilation & labor acceleration
(investigational) [2].

Drotaverine
Hydrochloride

Phosphodiesterase (PDE) inhibitor;
increases cAMP/cGMP, causing direct

smooth muscle relaxation [4] [6].

Cervical dilation & labor acceleration;
some studies show superior efficacy

and fewer side effects vs. valethamate
[4].
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Drug Mechanism of Action Primary Obstetric Use

Papaverine Non-selective phosphodiesterase (PDE)
inhibitor [6].

Not a primary labor drug; used for
vasodilation and other spasmodic

conditions [6].

Regulatory and WHO Essential Medicines Status

Regulatory Status: Valethamate bromide is not listed in major international pharmacopoeias
like the Indian Pharmacopoeia, US, or UK reference texts [2]. It is also absent from reliable
formularies like the British National Formulary [2].

WHO Essential Medicines List (EML): The drug is not included on the WHO Model Lists of
Essential Medicines [7] [8]. An editorial in a pharmacological journal explicitly states that valethamate
bromide does not satisfy the WHO criteria for selection as an essential medicine, citing a lack of
convincing evidence for efficacy and safety [2].

Insights for Researchers and Developers

For professionals in drug development and scientific research, the case of valethamate bromide highlights

several critical considerations:

Evidence Gap: The most significant barrier is the lack of robust, consistent clinical data from
large, well-designed, multi-center trials. Existing studies are limited and show conflicting results [2]

[5].
Safety Profile: While some clinicians argue that side effects like maternal tachycardia are

manageable [5], the documented adverse events of moderate intensity require a more thorough
investigation to definitively establish a positive risk-benefit ratio [2].

High-Quality Research Need: The scientific community has explicitly called for large-scale
multicentric randomized controlled trials to resolve the debate over this drug's utility [5].

Conducting such studies is a prerequisite for any consideration in global treatment guidelines or the
WHO EML.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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